Benzyl (2-oxo-2-((1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)amino)ethyl)carbamate

• IUPAC Name: benzyl N-[2-oxo-2-[[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]amino]ethyl]carbamate
• InChI: InChI=1S/C20H21F3N4O3/c21-20(22,23)15-6-7-17(24-10-15)27-9-8-16(12-27)26-18(28)11-25-19(29)30-13-14-4-2-1-3-5-14/h1-7,10,16H,8-9,11-13H2,(H,25,29)(H,26,28)
• InChI Key: SVLIVPYKNOVVDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CNC(=O)OCC2=CC=CC=C2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H21F3N4O3
• Molecular Weight: 422.4 g/mol

Description

Benzyl (2-oxo-2-((1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)amino)ethyl)carbamate is a useful research compound. Its molecular formula is C20H21F3N4O3 and its molecular weight is 422.408. The purity is usually 95%.
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Scientific Research Applications

Antimitotic Agents and Synthesis Methodologies

Research has delved into the synthesis of imidazo[4,5-c]pyridin-6-ylcarbamates and imidazo[4,5-b]pyridin-5-ylcarbamates, highlighting their potential as antimitotic agents. For instance, cyclization of ethyl 5,6-diamino-4-hydrazinopyridin-2-ylcarbamate has led to compounds that inhibit the proliferation of growth and cause mitotic arrest against lymphoid leukemia L1210 at micromolar concentrations. This synthesis pathway opens up possibilities for developing new anticancer therapies by targeting mitotic processes (C. Temple, 1990).

Catalytic Processes and Functional Group Transformations

Further research has shown the utility of benzyl and ethyl groups appended to pyridine and aniline ancillary ligands in diiron(II) complexes, mimicking the active sites of certain enzymes. This study provides insights into the synthesis, characterization, and preliminary oxygenation studies of these complexes, suggesting their potential in catalytic processes and the development of enzyme mimics (E. Carson & S. Lippard, 2006).

Antimicrobial and Antituberculosis Activity

Novel compounds incorporating the structure of benzyl (2-oxo-2-((1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)amino)ethyl)carbamate have been explored for their antimicrobial and antituberculosis activities. For example, thiazole-aminopiperidine hybrid analogues have been synthesized and shown to inhibit Mycobacterium tuberculosis GyrB ATPase and exhibit antituberculosis activity, presenting a promising avenue for the development of new treatments against tuberculosis (V. U. Jeankumar et al., 2013).

Future Directions

: Singireddi, S., Nandikolla, A., Suresh, A., et al. (2020). Seeking potent anti-tubercular agents: design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents. RSC Advances, 10(21), 12517–12527. Link